molecular formula C7H9ClO5 B8525539 2,3-Diacetoxypropanoyl chloride

2,3-Diacetoxypropanoyl chloride

Cat. No.: B8525539
M. Wt: 208.59 g/mol
InChI Key: VDRNKZIGPGTVPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Diacetoxypropanoyl chloride is a useful research compound. Its molecular formula is C7H9ClO5 and its molecular weight is 208.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9ClO5

Molecular Weight

208.59 g/mol

IUPAC Name

(2-acetyloxy-3-chloro-3-oxopropyl) acetate

InChI

InChI=1S/C7H9ClO5/c1-4(9)12-3-6(7(8)11)13-5(2)10/h6H,3H2,1-2H3

InChI Key

VDRNKZIGPGTVPV-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCC(C(=O)Cl)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thionyl chloride (62 ml, 0.86 mole) was added dropwise to 2,3-diacetoxypropanoic acid (14) in a flask to which a drop of N,N-dimethylformamide had been added. The mixture was then stirred at ambient temperature over night and then evaporated to a syrup at a temperature ≦40° C. The syrup was taken up in diethyl ether (60 ml) and activated charcoal (0.3 g) added. The mixture was then filtered through a tight glass filter and evaporated in vacuo (10 torr). The oily residue was distilled in a Kugelrohr apparatus to give 24.6 g (68%). Identity and purity checked by 1HNMR in CDCl3.
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